Cas no 1380155-75-8 (4-(2-amino-3-hydroxypropyl)-3-methoxyphenol)

• Product Name: 4-(2-amino-3-hydroxypropyl)-3-methoxyphenol
• CAS No: 1380155-75-8
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 6094689
• PubChem ID: 165880204
• Update Time: 2025-07-23

4-(2-amino-3-hydroxypropyl)-3-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(2-amino-3-hydroxypropyl)-3-methoxyphenol
• EN300-1803086
• 1380155-75-8

• Inchi： 1S/C10H15NO3/c1-14-10-5-9(13)3-2-7(10)4-8(11)6-12/h2-3,5,8,12-13H,4,6,11H2,1H3
• InChI Key： WHCLPJILUDNUQE-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1CC(CO)N)O

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 75.7Ų

Additional information on 4-(2-amino-3-hydroxypropyl)-3-methoxyphenol

Introduction to 4-(2-amino-3-hydroxypropyl)-3-methoxyphenol (CAS No. 1380155-75-8)

4-(2-amino-3-hydroxypropyl)-3-methoxyphenol, identified by its Chemical Abstracts Service (CAS) number 1380155-75-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a unique structural arrangement of an aromatic ring substituted with hydroxyl and methoxy groups, coupled with an amino-propyl side chain, has garnered attention due to its potential biological activities and synthetic utility. The presence of both polar and non-polar functional groups makes it a versatile intermediate in the development of various chemical entities, particularly in medicinal chemistry.

The compound's structure is characterized by a 3-methoxyphenol core, which is a well-known pharmacophore in many therapeutic agents. The methoxy group at the 3-position enhances the lipophilicity of the molecule while the hydroxyl group at the 3-position contributes to hydrogen bonding capabilities, making it an attractive scaffold for drug design. The 2-amino-3-hydroxypropyl side chain adds another layer of complexity, introducing both basicity (due to the amino group) and additional hydrogen bonding potential (due to the hydroxyl group). This combination of functional groups suggests that 4-(2-amino-3-hydroxypropyl)-3-methoxyphenol could exhibit a range of interactions with biological targets, including enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action for such compounds more accurately. Studies have indicated that the aromatic ring system of 4-(2-amino-3-hydroxypropyl)-3-methoxyphenol can interact with hydrophobic pockets in biological targets, while the amino and hydroxyl groups can form hydrogen bonds with polar residues. This dual interaction capability makes it a promising candidate for developing small molecule inhibitors or modulators.

In particular, research has focused on its potential as an intermediate in the synthesis of bioactive molecules. For instance, derivatives of this compound have been explored as precursors for kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The ability to modify the side chain while retaining the core phenolic structure allows for fine-tuning of pharmacological properties such as solubility, metabolic stability, and target specificity. This flexibility is highly valued in drug discovery pipelines.

The synthesis of 4-(2-amino-3-hydroxypropyl)-3-methoxyphenol itself presents an interesting challenge due to its complex structure. Multi-step synthetic routes involving functional group transformations such as alkylation, oxidation, and reduction have been reported. These synthetic strategies not only highlight the compound's structural complexity but also showcase the ingenuity required in pharmaceutical synthesis. Advances in catalytic methods have further improved the efficiency and selectivity of these reactions, reducing byproduct formation and improving overall yields.

From a biological perspective, preliminary studies have suggested that 4-(2-amino-3-hydroxypropyl)-3-methoxyphenol may exhibit antioxidant properties. The phenolic moiety is known to participate in redox reactions, helping to neutralize reactive oxygen species (ROS). This property is particularly relevant in contexts where oxidative stress plays a role, such as aging or neurodegenerative diseases. Additionally, the basic nature of the amino group may allow it to interact with acidic residues in biological targets, potentially modulating enzyme activity or signaling pathways.

The compound's potential applications extend beyond traditional pharmaceuticals. Its structural features make it suitable for use as a building block in materials science, particularly in designing polymers or coatings with specific chemical properties. For example, its ability to undergo cross-linking reactions could be exploited to create hydrogels or networked materials with tailored mechanical and chemical properties.

Regulatory considerations are also important when evaluating compounds like 4-(2-amino-3-hydroxypropyl)-3-methoxyphenol for commercial or therapeutic use. While it does not fall under categories such as hazardous chemicals or controlled substances due to its structure and known applications, adherence to good manufacturing practices (GMP) ensures consistency and safety during production and handling. Documentation of synthesis pathways, purity standards, and toxicological profiles are essential steps in bringing such compounds from laboratory research to practical application.

The future direction of research on 4-(2-amino-3-hydroxypropyl)-3-methoxyphenol likely involves further exploration of its derivatives and analogs. By systematically modifying functional groups or introducing new moieties, researchers aim to uncover novel biological activities or enhance existing ones. Collaborative efforts between computational chemists, organic chemists, and biochemists will be crucial in this endeavor.

In conclusion,4-(2-amino-3-hydroxypropyl)-3-methoxyphenol (CAS No. 1380155-75-8) represents a fascinating compound with diverse potential applications across pharmaceuticals and materials science. Its unique structural features—combining an aromatic ring system with functionalized side chains—make it a valuable scaffold for drug discovery and material innovation. As research continues to uncover new synthetic methods and biological functions,this compound promises to remain at the forefront of chemical investigation.